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Cat. No.: B1216225
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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-
hydroxyethyl formate (ethylene glycol monoformate). While specific quantitative solubility

data for this compound is not extensively available in public literature, this document serves as

a detailed manual for researchers, scientists, and drug development professionals to determine

and understand its solubility in various solvents. The guide covers the fundamental principles of

solubility, detailed experimental protocols for its determination, analytical techniques for

concentration measurement, and an introduction to thermodynamic modeling of solubility data.

Introduction to 2-Hydroxyethyl Formate
2-Hydroxyethyl formate (CAS 628-35-3) is an organic compound with the molecular formula

C₃H₆O₃.[1] It is the monoester of ethylene glycol and formic acid.[2] This colorless liquid

possesses a pleasant odor and is recognized for its utility as a solvent in organic reactions and

as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[3] Its

biodegradability and low toxicity make it an environmentally benign alternative in various
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chemical processes.[3] Understanding its solubility is paramount for its effective application in

formulation, reaction engineering, and purification processes.

Table 1: Physicochemical Properties of 2-Hydroxyethyl Formate

Property Value Source

Molecular Formula C₃H₆O₃ [1]

Molecular Weight 90.08 g/mol [1]

IUPAC Name 2-hydroxyethyl formate [1]

Synonyms
Ethylene glycol monoformate,

Glycol monoformate
[1]

CAS Number 628-35-3 [1]

Appearance Colorless liquid [4]

Boiling Point Approximately 144-180 °C [3][5]

Density
Approximately 1.136 - 1.1839

g/cm³
[4][5]

Flash Point Approximately 77.8 °C [4]

Theoretical Principles of Solubility
The solubility of a solute in a solvent is a measure of the maximum amount of the solute that

can dissolve in a given amount of solvent at a specific temperature and pressure to form a

saturated solution. The principle of "like dissolves like" is a fundamental concept in predicting

solubility. This means that polar solutes tend to dissolve in polar solvents, and non-polar

solutes in non-polar solvents. 2-Hydroxyethyl formate, with its hydroxyl (-OH) and ester (-

COO-) functional groups, exhibits both polar and non-polar characteristics, suggesting its

potential solubility in a range of solvents.

Factors influencing the solubility of 2-hydroxyethyl formate include:

Temperature: The solubility of most liquids in other liquids increases with temperature.

However, this is not a universal rule, and the temperature dependence of solubility should be
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determined experimentally.

Solvent Polarity: The polarity of the solvent will significantly impact its ability to dissolve 2-
hydroxyethyl formate. Solvents like water, ethanol, and methanol are polar, while hexane is

non-polar. Acetone has an intermediate polarity.

Intermolecular Forces: The solubility is governed by the balance of intermolecular forces

(van der Waals forces, dipole-dipole interactions, and hydrogen bonding) between the

solute-solute, solvent-solvent, and solute-solvent molecules.

Experimental Determination of Solubility
Due to the limited availability of quantitative solubility data for 2-hydroxyethyl formate, this

section provides detailed protocols for its experimental determination. The isothermal shake-

flask method is a reliable and widely used technique for determining the equilibrium solubility of

a liquid in a solvent.

Isothermal Shake-Flask Method
This method involves equilibrating a known amount of the solute (2-hydroxyethyl formate)

with a known amount of the solvent at a constant temperature.
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Isothermal Shake-Flask Solubility Determination Workflow

Preparation of Saturated Solution

Equilibration

Incubate at constant temperature with agitation

Phase Separation

Allow phases to separate

Analysis of Solute Concentration

Sample the solvent-rich phase

Data Recording and Analysis

Quantify 2-hydroxyethyl formate

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 2-hydroxyethyl formate using the

isothermal shake-flask method.

Preparation:

Accurately weigh a known amount of 2-hydroxyethyl formate and the desired solvent

(e.g., water, ethanol, methanol, acetone, or hexane) into a series of sealed glass vials. It is

crucial to add an excess of 2-hydroxyethyl formate to ensure a saturated solution is

formed.

Prepare several vials for each solvent to be tested at different temperatures.
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Equilibration:

Place the vials in a temperature-controlled shaker bath set to the desired temperature

(e.g., 298.15 K, 308.15 K, 318.15 K).

Agitate the vials for a sufficient period to reach equilibrium. This can range from 24 to 72

hours. To verify that equilibrium has been reached, samples can be taken at different time

points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is confirmed when the

concentration of 2-hydroxyethyl formate in the solvent phase remains constant.

Phase Separation:

Once equilibrium is reached, stop the agitation and allow the vials to stand undisturbed in

the temperature-controlled bath for several hours to allow for complete phase separation.

For liquid-liquid systems, two distinct layers will form.

Sampling and Analysis:

Carefully extract an aliquot from the solvent-rich phase using a syringe. To avoid

contamination from the solute-rich phase, the sample should be taken from the middle of

the solvent layer.

The concentration of 2-hydroxyethyl formate in the collected sample is then determined

using a suitable analytical method as described in Section 4.

Data Calculation:

The solubility can be expressed in various units, such as grams of solute per 100 g of

solvent ( g/100g ), mole fraction (x), or molarity (mol/L).

Table 2: Template for Recording Solubility Data
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Temperatur
e (K)

Solvent
Mass of
Solvent (g)

Mass of 2-
Hydroxyeth
yl Formate
(g)

Solubility (
g/100g
solvent)

Solubility
(mole
fraction)

298.15 Water

308.15 Water

318.15 Water

298.15 Ethanol

308.15 Ethanol

318.15 Ethanol

... ...

Analytical Techniques for Concentration
Measurement
Accurate quantification of 2-hydroxyethyl formate in the solvent phase is critical for

determining its solubility. Several analytical techniques can be employed.

Gas Chromatography (GC)
Gas chromatography is a highly effective method for separating and quantifying volatile and

semi-volatile compounds.
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Gas Chromatography Analysis Workflow

Sample Preparation (Dilution)

Injection into GC

Separation on a Capillary Column

Detection (e.g., FID)

Quantification using a Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the quantification of 2-hydroxyethyl formate using gas

chromatography.

Instrument and Conditions:

A gas chromatograph equipped with a Flame Ionization Detector (FID) is suitable.

A polar capillary column (e.g., a wax-type column) is recommended for the analysis of this

polar compound.

Typical conditions would involve an injector temperature of 250 °C, a detector temperature

of 250 °C, and a temperature program for the oven (e.g., starting at 50 °C and ramping up

to 200 °C). The carrier gas is typically helium or nitrogen.

Calibration:
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Prepare a series of standard solutions of 2-hydroxyethyl formate of known

concentrations in the same solvent used for the solubility experiment.

Inject these standards into the GC to generate a calibration curve by plotting the peak

area against the concentration.

Sample Analysis:

Dilute the collected sample from the solubility experiment with the pure solvent to a

concentration that falls within the range of the calibration curve.

Inject the diluted sample into the GC and record the peak area for 2-hydroxyethyl
formate.

Use the calibration curve to determine the concentration of 2-hydroxyethyl formate in the

diluted sample and then calculate the original concentration in the saturated solution.

High-Performance Liquid Chromatography (HPLC)
HPLC can also be used for the quantification of 2-hydroxyethyl formate, particularly if it is not

sufficiently volatile for GC or if derivatization is to be avoided. A refractive index detector (RID)

is often suitable for compounds like 2-hydroxyethyl formate that lack a strong UV

chromophore.

Refractive Index Measurement
For binary systems, a calibration curve of refractive index versus the concentration of 2-
hydroxyethyl formate can be created. This method is simple and rapid but requires high-

purity components and is sensitive to temperature fluctuations.

Thermodynamic Modeling of Solubility Data
Once experimental solubility data at different temperatures are obtained, they can be correlated

using thermodynamic models. These models are valuable for interpolating and extrapolating

solubility data and for gaining insights into the thermodynamic properties of the solution.

Commonly used models for correlating solid-liquid or liquid-liquid equilibrium data include:
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The Non-Random Two-Liquid (NRTL) Model: This model is based on the concept of local

composition and is widely used for describing the behavior of non-ideal liquid mixtures.

The Universal Quasi-Chemical (UNIQUAC) Model: Similar to the NRTL model, the

UNIQUAC model also uses the local composition concept and is applicable to a wide range

of liquid mixtures.

These models use binary interaction parameters that are regressed from experimental data.

Conclusion
This technical guide provides a comprehensive framework for understanding and determining

the solubility of 2-hydroxyethyl formate. While a comprehensive dataset of its solubility in

various solvents is not readily available, the detailed experimental and analytical protocols

presented herein empower researchers to generate this crucial data. A thorough understanding

of the solubility of 2-hydroxyethyl formate will undoubtedly facilitate its broader application in

scientific research and industrial processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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